Cas no 2228438-95-5 (4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol)

• Product Name: 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol
• CAS No: 2228438-95-5
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 5766809
• PubChem ID: 165631821
• Update Time: 2025-06-07

4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,2-diol
• 2228438-95-5
• EN300-1946377
• 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol

• Inchi： 1S/C9H9F3O3/c10-9(11,12)8(15)4-5-1-2-6(13)7(14)3-5/h1-3,8,13-15H,4H2
• InChI Key： SNIULAOKBQFFAQ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)O)O)O)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol

Professional Introduction to 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol (CAS No. 2228438-95-5)

4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol, identified by the CAS number 2228438-95-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of polyfluorinated aromatic alcohols, a subset of molecules that exhibit unique chemical properties due to the presence of fluorine atoms in their structure. The strategic placement of fluorine atoms not only influences the electronic and steric properties of the molecule but also enhances its potential applications in various high-value sectors.

The molecular structure of 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol consists of a benzene ring substituted with a hydroxyl group at the 1 and 2 positions and an alkoxy chain terminated by a trifluoromethyl group at the 3-position. This arrangement imparts a combination of hydrophilicity and lipophilicity, making it an intriguing candidate for drug design and material development. The presence of multiple functional groups—hydroxyl and trifluoromethyl—provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in polyfluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their hydrogenated counterparts. The trifluoromethyl group, in particular, is known to increase lipophilicity and binding affinity to biological targets, which is a critical factor in pharmaceutical design. 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol leverages these advantages while its hydroxyl groups allow for further derivatization into esters or ethers, expanding its utility in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a building block for kinase inhibitors, given the ability of trifluoromethylated compounds to modulate enzyme activity effectively. Preliminary studies have shown that derivatives of 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol exhibit inhibitory effects on certain kinases involved in cancer pathways. The hydroxyl groups provide opportunities for further functionalization to enhance selectivity and reduce off-target effects.

The synthesis of 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol presents both challenges and opportunities. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. Advanced techniques such as metal-catalyzed cross-coupling reactions and organometallic chemistry are often employed to construct the desired framework. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions involving the hydroxyl groups.

From a materials science perspective, this compound has shown promise as an intermediate in the synthesis of advanced polymers and coatings. The combination of fluorine-containing moieties with aromatic structures enhances thermal stability and chemical resistance, making it suitable for high-performance applications. For instance, polymers derived from 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol exhibit improved durability under extreme conditions, which is particularly relevant for aerospace and automotive industries.

The pharmacological potential of 4-(3,3,3-Trifluoro-2-hydroxypropyl)benzene-1,2-diol has also been explored in the context of antimicrobial agents. Fluorinated compounds are known to disrupt bacterial cell membranes by interfering with lipid synthesis and transport processes. Studies have indicated that certain derivatives exhibit broad-spectrum antibacterial activity against resistant strains. The hydroxyl functionality further allows for modifications that could enhance solubility and bioavailability when formulated into antimicrobial drugs.

In conclusion,4-(3， 33， 33-Trifluoro - 22 - hydroxy propyl ) benzene - 11，22 - diol (CAS No .2228438 -95 -5 ) is a versatile compound with significant implications across multiple scientific disciplines . Its unique structural features , including the presence offluorine atomsandhydroxyl groups , make it an attractive candidate for pharmaceutical development , material science innovations ,and beyond . As research continues to uncover new applications ，the importance off this compoundis expectedto grow further ，driving advancements in both academicand industrial settings . p >